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Compound of Interest

Compound Name: BMS-P5

Cat. No.: B15605781 Get Quote

For researchers and professionals in the dynamic fields of scientific research and drug

development, the proper management and disposal of chemical compounds like BMS-P5 are

paramount to ensuring a safe and compliant laboratory environment. This guide provides a

detailed, step-by-step framework for the safe handling and disposal of BMS-P5, a selective and

orally active peptidylarginine deiminase 4 (PAD4) inhibitor. By adhering to these procedures,

laboratories can mitigate risks and uphold the highest standards of safety and environmental

responsibility.

Understanding BMS-P5: Properties and Safety
Profile
BMS-P5 is a potent and selective inhibitor of PAD4 with an IC50 of 98 nM.[1][2] It is widely

used in research to investigate the role of PAD4 in various biological processes, including the

formation of neutrophil extracellular traps (NETs) in the context of diseases like multiple

myeloma.[1][3][4] While specific toxicity data is not extensively detailed in publicly available

sources, it is prudent to treat BMS-P5 as a potentially hazardous compound, consistent with

standard practices for novel small molecule inhibitors.[5]

Key Chemical and Physical Properties:
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Property Value Source

CAS Number 1550371-22-6 [6][7]

Molecular Formula C27H32N6O2 [6][7]

Molecular Weight 472.6 g/mol [6]

Solubility
DMF: 20 mg/ml, DMSO: 5

mg/ml, Ethanol: 30 mg/ml
[6]

Storage

Powder: -20°C for 3 years; In

solvent: -80°C for 1 year,

-20°C for 1 month

[7]

Essential Disposal Procedures for BMS-P5
The following procedures are based on general best practices for the disposal of laboratory

chemical waste and should be adapted to comply with institutional and local regulations.[5][8]

Step 1: Personal Protective Equipment (PPE)

Before handling BMS-P5 in any form (solid or in solution), it is crucial to wear appropriate

personal protective equipment (PPE). This includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or glasses with side shields

A laboratory coat

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is critical to prevent accidental reactions and ensure

compliant disposal.

Solid Waste:
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Collect any solid BMS-P5 waste, including contaminated personal protective equipment

(gloves, etc.), in a designated, clearly labeled hazardous waste container.

The container should be sealable and made of a material compatible with the chemical.

Liquid Waste:

Dispose of all solutions containing BMS-P5, including unused stock solutions and

experimental working solutions, in a designated liquid hazardous waste container.

The container must be leak-proof and compatible with the solvents used.

Never dispose of BMS-P5 solutions down the drain.[8]

Sharps Waste:

Any sharps (e.g., needles, pipette tips) contaminated with BMS-P5 should be disposed of

in a designated, puncture-resistant sharps container labeled as hazardous waste.

Step 3: Labeling of Waste Containers

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "BMS-P5"

A list of all other chemical constituents in the container (including solvents)

The approximate concentration of each component

The date of waste accumulation

Step 4: Storage of Chemical Waste

Store all hazardous waste containers in a designated, secure area away from general

laboratory traffic. This area should be well-ventilated.

Step 5: Arranging for Disposal
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Follow your institution's specific procedures for the collection and disposal of chemical waste.

This typically involves contacting your institution's Environmental Health and Safety (EHS)

department to schedule a waste pickup.

Experimental Protocol: Preparation of BMS-P5
Stock Solution
To minimize waste, it is recommended to prepare stock solutions in appropriate concentrations

and aliquot them for single use to avoid repeated freeze-thaw cycles.

Weighing: In a chemical fume hood, carefully weigh the desired amount of solid BMS-P5.

Dissolving: Add the appropriate solvent (e.g., DMSO) to the solid compound to achieve the

desired stock concentration. For example, to prepare a 10 mM stock solution in DMSO,

dissolve 4.73 mg of BMS-P5 in 1 mL of DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in tightly

sealed vials. Store the aliquots at -80°C for long-term storage (up to one year) or at -20°C for

shorter-term storage (up to one month).[7]

BMS-P5 Mechanism of Action in Inhibiting NETosis
BMS-P5 functions as a selective inhibitor of PAD4, an enzyme crucial for the process of

NETosis. The diagram below illustrates the simplified signaling pathway of PAD4-mediated NET

formation and the inhibitory action of BMS-P5.
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Click to download full resolution via product page

Caption: Simplified pathway of PAD4-mediated NET formation and its inhibition by BMS-P5.

By adhering to these comprehensive guidelines, laboratories can ensure the safe handling and

disposal of BMS-P5, fostering a secure research environment while maintaining regulatory

compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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